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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B055369 Get Quote

For Researchers, Scientists, and Turfgrass Management Professionals

This guide provides a comprehensive evaluation of the herbicide Quinclorac, focusing on its

selectivity across various turfgrass species. It offers a comparative analysis with alternative

herbicides, supported by experimental data, to aid in informed decision-making for effective

weed management in turfgrass systems.

Introduction to Quinclorac
Quinclorac is a selective, post-emergent herbicide widely used for the control of grassy

weeds, particularly crabgrass (Digitaria spp.), in established turfgrass. It belongs to the

quinoline carboxylic acid class of herbicides and functions as a synthetic auxin, disrupting plant

growth processes in susceptible species. Its effectiveness and selectivity have made it a

valuable tool for turfgrass managers. However, the tolerance to Quinclorac varies significantly

among different turfgrass species and even cultivars, necessitating a thorough understanding

of its selectivity profile.

Experimental Protocols for Evaluating Herbicide
Selectivity
The evaluation of herbicide selectivity in turfgrass involves standardized experimental protocols

to ensure the reliability and reproducibility of results. The following methodologies are

commonly employed in scientific studies.
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Experimental Design and Turfgrass Management
Plot Design: Field trials are typically conducted using a randomized complete block design

(RCBD) with multiple replications (usually three or four) to account for field variability.

Individual plots are of a standardized size to allow for accurate herbicide application and

assessment.

Turfgrass Establishment and Maintenance: The turfgrass species being evaluated are

established from seed or sod and maintained under standard cultural practices, including

mowing, irrigation, and fertilization, to ensure a healthy and uniform stand. Mowing height

and frequency are kept consistent across all plots.

Herbicide Application
Application Equipment: Herbicides are applied using a calibrated research plot sprayer, often

a CO2-pressurized backpack sprayer, equipped with flat-fan nozzles to ensure uniform

coverage.

Application Rates and Timings: Herbicides are applied at the manufacturer's recommended

label rate, and often at multiples of this rate (e.g., 2x) to assess the margin of turfgrass

safety. Application timings are critical and are typically categorized as pre-emergence (before

weed germination) or post-emergence (after weed emergence) at specific weed growth

stages (e.g., 1-3 tiller stage for crabgrass).

Data Collection: Turfgrass Tolerance
Turfgrass tolerance to herbicides is assessed through both visual ratings and quantitative

measurements.

Visual Injury Ratings: Phytotoxicity is visually assessed at multiple intervals after treatment

(e.g., 7, 14, 21, and 28 days after treatment - DAT). A common rating scale is from 0 to

100%, where 0% indicates no visible injury and 100% indicates complete turfgrass death. An

injury rating of 20-30% is often considered the maximum acceptable level in research

settings.

Turfgrass Quality Ratings: Overall turfgrass quality is rated on a scale of 1 to 9, where 1

represents dead turf, 9 represents ideal turf (in terms of color, density, and uniformity), and a
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rating of 6 or 7 is often considered the minimum acceptable quality.

Quantitative Measurements:

Digital Image Analysis (DIA): High-resolution digital images of the plots are taken and

analyzed using software to quantify the percentage of green cover, providing an objective

measure of turfgrass density and injury.

Spectral Reflectance: Handheld chlorophyll meters or spectroradiometers are used to

measure the Normalized Difference Vegetation Index (NDVI), which correlates with

turfgrass health and density.

Data Collection: Weed Control Efficacy
The effectiveness of the herbicide in controlling target weeds is also evaluated.

Visual Control Ratings: Weed control is visually rated on a scale of 0 to 100%, where 0%

represents no control and 100% represents complete control of the target weed species.

Weed Counts and Biomass: In some studies, the number of surviving weeds per unit area is

counted, and the above-ground biomass of the weeds is harvested, dried, and weighed to

provide a quantitative measure of control.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for evaluating the selectivity of

herbicides in turfgrass.
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Phase 1: Experimental Setup

Phase 2: Herbicide Application

Phase 3: Data Collection

Phase 4: Analysis and Reporting

Site Selection and Preparation
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Plot Layout
(Randomized Complete Block Design)

Herbicide Preparation
(Mixing and Calibration)

Herbicide Application
(Pre- or Post-emergence)

Turfgrass Tolerance Assessment
(Visual Ratings, DIA, NDVI)

Weed Control Efficacy Assessment
(Visual Ratings, Counts, Biomass)

Data Recording at Multiple Intervals
(e.g., 7, 14, 21, 28 DAT)

Statistical Analysis of Data

Interpretation of Results

Publication of Findings

Click to download full resolution via product page

Caption: Experimental workflow for evaluating turfgrass herbicide selectivity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b055369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Selectivity of Quinclorac and
Alternatives
The following tables summarize the selectivity of Quinclorac and alternative herbicides on

various cool- and warm-season turfgrass species, based on available experimental data.

Cool-Season Turfgrass Species
Turfgrass
Species

Quinclorac
Fenoxaprop
-ethyl

Mesotrione
(Tenacity)

Dithiopyr Prodiamine

Kentucky

Bluegrass

(Poa

pratensis)

Tolerant[1][2]

Generally

Tolerant

(some

cultivar

sensitivity)[3]

Tolerant[4][5] Tolerant[5] Tolerant

Perennial

Ryegrass

(Lolium

perenne)

Tolerant[1][2] Tolerant Tolerant[5] Tolerant[6] Tolerant

Tall Fescue

(Festuca

arundinacea)

Tolerant[1][2] Tolerant Tolerant[5] Tolerant Tolerant

Fine Fescues

(Festuca

spp.)

Variable

Tolerance

(use with

caution)[1]

Generally

Tolerant

Use with

caution

(potential for

injury)

Tolerant Tolerant

Creeping

Bentgrass

(Agrostis

stolonifera)

Sensitive to

Moderately

Tolerant

(cultivar and

location

dependent)[2]

[7]

Sensitive

(can cause

injury)

Sensitive

(can be used

for removal)

[4]

Tolerant Tolerant
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Warm-Season Turfgrass Species
Turfgrass
Species

Quinclorac
Fenoxaprop
-ethyl

Mesotrione
(Tenacity)

Dithiopyr Prodiamine

Bermudagras

s (Cynodon

dactylon)

Tolerant[4] Tolerant

Use with

caution

(potential for

bleaching)

Tolerant[5] Tolerant

Zoysiagrass

(Zoysia

japonica)

Tolerant[4] Tolerant

Use with

caution

(potential for

bleaching)

Tolerant Tolerant

St.

Augustinegra

ss

(Stenotaphru

m

secundatum)

Generally

Tolerant

Use with

caution

(potential for

injury)

Not

Recommend

ed

Tolerant Tolerant

Centipedegra

ss

(Eremochloa

ophiuroides)

Generally

Tolerant

Not

Recommend

ed

Tolerant[5] Tolerant Tolerant

Bahiagrass

(Paspalum

notatum)

Use with

caution

(potential for

injury)

Not

Recommend

ed

Not

Recommend

ed

Tolerant Tolerant

Comparative Efficacy on Key Turfgrass Weeds
The following table summarizes the efficacy of Quinclorac and its alternatives on common

turfgrass weeds.
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Weed
Species

Quinclorac
Fenoxaprop
-ethyl

Mesotrione
(Tenacity)

Dithiopyr Prodiamine

Crabgrass

(Digitaria

spp.)

Excellent

(post-

emergence,

especially on

mature

plants)[1][8]

[9]

Excellent

(post-

emergence,

all growth

stages)[1][8]

Good to

Excellent

(pre- and

early post-

emergence)

[1][4][8][9]

Excellent

(pre-

emergence

and early

post-

emergence)

[1][5]

Excellent

(pre-

emergence)

[10][11]

Goosegrass

(Eleusine

indica)

Fair to Good

(post-

emergence)

Good to

Excellent

(post-

emergence)

[1]

Good (pre-

and post-

emergence)

Fair to Good

(pre-

emergence)

Fair to Good

(pre-

emergence)

Foxtail

(Setaria spp.)

Excellent

(post-

emergence)

Good (post-

emergence)

Good (pre-

and post-

emergence)

Good (pre-

emergence)

Good (pre-

emergence)

Barnyardgras

s

(Echinochloa

crus-galli)

Excellent

(post-

emergence)

Good (post-

emergence)

Good (pre-

and post-

emergence)

Good (pre-

emergence)

Good (pre-

emergence)

White Clover

(Trifolium

repens)

Excellent

(post-

emergence)

[1]

No Control

Good (post-

emergence)

[4]

No Control No Control

Comparative Discussion
Quinclorac stands out for its excellent post-emergence control of crabgrass, even at later

growth stages, and its broadleaf weed activity, particularly against white clover.[1] It is generally

safe on a wide range of cool- and warm-season turfgrasses. However, its variable tolerance on

fine fescues and potential for injury on creeping bentgrass under certain conditions require

careful consideration.[1][2][7]
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Fenoxaprop-ethyl is a highly effective post-emergence herbicide for controlling grassy weeds,

including all growth stages of crabgrass and goosegrass.[1][8] Its primary limitation is its lack of

broadleaf weed control.

Mesotrione (Tenacity) offers the unique advantage of both pre- and post-emergence control of

grassy and broadleaf weeds.[4][9] It is particularly useful in new seedings of cool-season turf.

[4][8] Its mode of action, which causes temporary whitening of treated weeds and sometimes

turfgrass, is a distinct characteristic.[4] It is generally more suited for cool-season turfgrasses.

[4]

Dithiopyr and Prodiamine are primarily pre-emergence herbicides that provide excellent

season-long control of crabgrass and other annual grasses. Dithiopyr also has some early

post-emergence activity on crabgrass.[1][5] Their selectivity across a broad range of turfgrass

species is a key advantage.

Conclusion
The selection of an appropriate herbicide for weed control in turfgrass depends on a multitude

of factors, including the target weed species, their growth stage, and the turfgrass species

present. Quinclorac remains a highly effective and valuable tool for post-emergence crabgrass

control in many turfgrass systems. However, a thorough understanding of its selectivity profile

is crucial to avoid injury to desirable turf. Alternative herbicides such as Fenoxaprop-ethyl,

Mesotrione, Dithiopyr, and Prodiamine offer different modes of action and application timings,

providing turfgrass managers with a range of options to develop integrated weed management

programs that are both effective and safe for the specific turfgrass environment. The

experimental protocols outlined in this guide provide a framework for the continued evaluation

and comparison of these and future herbicide technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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